Cas no 304001-53-4 (2-[(2-Chlorophenyl)formamido]-3-(4-fluorophenyl)-N-(4-methoxyphenyl)prop-2-enamide)

• Product Name: 2-[(2-Chlorophenyl)formamido]-3-(4-fluorophenyl)-N-(4-methoxyphenyl)prop-2-enamide
• CAS No: 304001-53-4
• MF: C₂₃H₁₈ClFN₂O₃
• MW: 424.852028369904
• CID: 6784865
• PubChem ID: 6528938
• Update Time: 2025-06-08

2-[(2-Chlorophenyl)formamido]-3-(4-fluorophenyl)-N-(4-methoxyphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 304001-53-4
• 2-[(2-Chlorophenyl)formamido]-3-(4-fluorophenyl)-N-(4-methoxyphenyl)prop-2-enamide

• Inchi： 1S/C23H18ClFN2O3/c1-30-18-12-10-17(11-13-18)26-23(29)21(14-15-6-8-16(25)9-7-15)27-22(28)19-4-2-3-5-20(19)24/h2-14H,1H3,(H,26,29)(H,27,28)/b21-14-
• InChI Key： HWGFKQFETJFFAP-STZFKDTASA-N
• SMILES： ClC1C=CC=CC=1C(N/C(/C(NC1C=CC(=CC=1)OC)=O)=C\C1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 424.0989983g/mol
• Monoisotopic Mass: 424.0989983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 67.4Ų

Additional information on 2-[(2-Chlorophenyl)formamido]-3-(4-fluorophenyl)-N-(4-methoxyphenyl)prop-2-enamide

Comprehensive Overview of 2-[(2-Chlorophenyl)formamido]-3-(4-fluorophenyl)-N-(4-methoxyphenyl)prop-2-enamide (CAS No. 304001-53-4)

The compound 2-[(2-Chlorophenyl)formamido]-3-(4-fluorophenyl)-N-(4-methoxyphenyl)prop-2-enamide, identified by its CAS No. 304001-53-4, is a sophisticated organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a chlorophenyl, fluorophenyl, and methoxyphenyl moiety, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance to current trends in drug discovery and sustainable chemistry.

In recent years, the demand for fluorinated compounds and chlorinated derivatives has surged due to their enhanced stability and bioavailability. The presence of both fluorine and chlorine in 2-[(2-Chlorophenyl)formamido]-3-(4-fluorophenyl)-N-(4-methoxyphenyl)prop-2-enamide suggests its potential as a key intermediate in the synthesis of targeted therapeutics. Researchers are particularly interested in its role in modulating enzyme activity or receptor binding, which aligns with the growing focus on precision medicine and personalized therapies.

The compound's methoxyphenyl group further enhances its versatility, as methoxy-substituted aromatics are known for their electron-donating effects, which can influence pharmacokinetics. This attribute is critical in the design of next-generation drugs, especially those targeting chronic diseases like diabetes or neurodegenerative disorders. With the rise of AI-driven drug design, molecules like CAS No. 304001-53-4 are increasingly analyzed for their QSAR (Quantitative Structure-Activity Relationship) profiles, enabling faster and more efficient drug development.

From an environmental perspective, the synthesis and application of 2-[(2-Chlorophenyl)formamido]-3-(4-fluorophenyl)-N-(4-methoxyphenyl)prop-2-enamide must adhere to green chemistry principles. The pharmaceutical industry is under pressure to reduce its ecological footprint, and this compound's potential for low-waste synthesis or biodegradable derivatives could make it a candidate for sustainable production methods. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In conclusion, 2-[(2-Chlorophenyl)formamido]-3-(4-fluorophenyl)-N-(4-methoxyphenyl)prop-2-enamide represents a compelling case study at the intersection of medicinal chemistry, environmental sustainability, and technological innovation. Its multifaceted properties and relevance to contemporary research trends ensure its continued prominence in scientific discourse. As the fields of drug discovery and green chemistry evolve, this compound is poised to play a pivotal role in shaping future breakthroughs.